1-cyclopropyl-2-methyl-1H-pyrrole-3-carboxylic acid

• IUPAC Name: 1-cyclopropyl-2-methylpyrrole-3-carboxylic acid
• InChI: InChI=1S/C9H11NO2/c1-6-8(9(11)12)4-5-10(6)7-2-3-7/h4-5,7H,2-3H2,1H3,(H,11,12)
• InChI Key: UCYRZTFPIWDEEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN1C2CC2)C(=O)O
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol

Description

1-cyclopropyl-2-methyl-1H-pyrrole-3-carboxylic acid is a chemical compound with the molecular formula C9H11NO2 and a molecular weight of 165.19. It is a powder at room temperature.

Synthesis Analysis

The synthesis of 1-cyclopropyl-2-methyl-1H-pyrrole-3-carboxylic acid can be achieved through various methods. One such method involves the reaction of methyl 1H-pyrrole-3-carboxylate with cyclopropylboronic acid, copper (II) acetate, 2,2′-bipyridyl, and sodium carbonate. The mixture is stirred at 70° C for 16 hours, concentrated, diluted in EtOAc/water, and extracted twice with EtOAc.

Molecular Structure Analysis

The InChI code for 1-cyclopropyl-2-methyl-1H-pyrrole-3-carboxylic acid is 1S/C9H11NO2/c1-6-8(9(11)12)4-5-10(6)7-2-3-7/h4-5,7H,2-3H2,1H3,(H,11,12).

Physical And Chemical Properties Analysis

1-cyclopropyl-2-methyl-1H-pyrrole-3-carboxylic acid is a powder at room temperature. Its predicted boiling point is 340.7±22.0 °C, and its predicted density is 1.32±0.1 g/cm3.

Scientific Research Applications

Organic Synthesis: Building Block for Complex Molecules

In organic chemistry, 1-cyclopropyl-2-methyl-1H-pyrrole-3-carboxylic acid serves as a versatile building block. It can be used to synthesize more complex molecules through reactions such as palladium-catalyzed decarboxylative cross-coupling, which is a key step in creating various pharmaceuticals.

Medicinal Chemistry: Synthesis of Heterocyclic Compounds

The pyrrole ring present in this compound is a common motif in many drugs and is often used to create heterocyclic compounds that have diverse medicinal properties. This includes the development of molecules with potential anti-inflammatory, analgesic, or antipyretic effects.

Industrial Chemistry: Material Science Applications

In the industrial sector, this compound can be utilized in the synthesis of materials that require specific organic molecules as precursors. Its stability and reactivity make it suitable for creating polymers and other advanced materials with desired properties.

Agricultural Chemistry: Development of Agrochemicals

The compound’s structural features can be exploited to develop new agrochemicals, such as pesticides or herbicides. Its reactivity allows for the creation of compounds that can interact with specific biological targets in pests, providing a way to protect crops without harming the environment.

Safety and Hazards

This compound is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word “Warning”. Hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary statements include measures to avoid breathing dust/fume/gas/mist/vapors/spray, and instructions for washing with plenty of soap and water in case of skin contact.